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Compound of Interest
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CAS No.: 35415-14-6

Cat. No.: B3065272
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Introduction
Ethylene glycol bis(succinimidyl succinate) (EGS) is a homobifunctional, amine-reactive

crosslinker commonly used in biological research to study protein-protein interactions.[1] Its N-

hydroxysuccinimide (NHS) esters at both ends of a 16.1 Å spacer arm react with primary

amines on proteins, forming stable amide bonds.[2][3] This process effectively "freezes" protein

interactions in their native state within cells or in solution, allowing for their subsequent

identification and characterization.[4][5] After the desired crosslinking has occurred, it is crucial

to quench the reaction to prevent non-specific crosslinking and to ensure that the observed

interactions are biologically relevant. Tris (tris(hydroxymethyl)aminomethane) buffer is a widely

used and effective quenching agent for this purpose.[6][7] The primary amine in the Tris

molecule rapidly reacts with any unreacted NHS esters on the EGS, rendering them inert.[8]

These application notes provide detailed protocols for utilizing Tris buffer to quench EGS

crosslinking reactions in various experimental contexts, including in-solution protein

crosslinking and intracellular crosslinking for co-immunoprecipitation.
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Mechanism of EGS Crosslinking and Tris
Quenching
EGS crosslinking occurs when the NHS esters on both ends of the EGS molecule react with

primary amine groups (e.g., the ε-amine of lysine residues or the N-terminal α-amine) on

proteins.[3] This reaction forms a stable amide bond and releases N-hydroxysuccinimide.[3]

The optimal pH for this reaction is between 7 and 9.[2][3]

Quenching with Tris buffer terminates the crosslinking reaction. The primary amine of the Tris

molecule acts as a nucleophile, attacking the NHS ester of any unreacted EGS. This results in

the formation of a stable amide bond between Tris and the EGS, effectively capping the

reactive group and preventing further crosslinking.[8]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for EGS crosslinking and

quenching with Tris buffer, compiled from various sources.

Table 1: EGS Crosslinking Reaction Parameters
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Parameter Recommended Range Notes

EGS Concentration 0.25 - 5 mM

The optimal concentration

depends on the protein

concentration and the desired

degree of crosslinking.

Molar Excess of EGS over

Protein
10-fold to 50-fold

Use a higher molar excess for

dilute protein solutions.[3]

Reaction Buffer
Amine-free buffers (e.g., PBS,

HEPES, Borate)

Buffers containing primary

amines like Tris or glycine will

compete with the target

proteins for reaction with EGS.

[3]

Reaction pH 7.0 - 9.0
The reaction rate increases

with higher pH.[2][3]

Incubation Temperature Room temperature or on ice

Incubation Time
30 minutes (Room Temp) or 2

hours (on ice)

Longer incubation times may

be necessary at lower

temperatures.[2][3]

Table 2: Tris Buffer Quenching Parameters

Parameter Recommended Range Notes

Tris Concentration 20 - 200 mM
A final concentration of 20-50

mM is commonly used.[2][3]

Quenching Buffer pH 7.4 - 8.0

Incubation Temperature Room temperature

Incubation Time 10 - 15 minutes

This is generally sufficient to

ensure complete quenching of

the reaction.[2][3]
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Experimental Protocols
Protocol 1: In-Solution Crosslinking of Purified Proteins
This protocol is suitable for studying the interaction between purified proteins in a controlled

environment.

Materials:

Purified protein sample(s) in an amine-free buffer (e.g., Phosphate Buffered Saline, pH 7.4)

EGS crosslinker

Anhydrous DMSO or DMF

Quenching Buffer: 1 M Tris-HCl, pH 7.5

Reaction tubes

Procedure:

Equilibrate EGS: Allow the vial of EGS to come to room temperature before opening to

prevent moisture condensation.[2]

Prepare EGS Stock Solution: Immediately before use, prepare a 10-25 mM stock solution of

EGS in anhydrous DMSO or DMF.[3] EGS is moisture-sensitive and will hydrolyze in

aqueous solutions, so do not prepare stock solutions for storage.[3]

Protein Sample Preparation: Ensure your protein sample is at an appropriate concentration

(typically 0.1–1 mg/mL) in an amine-free buffer.[9]

Initiate Crosslinking: Add the EGS stock solution to the protein sample to achieve the desired

final concentration (e.g., 1 mM). The final concentration of DMSO or DMF should not exceed

10-20% of the total reaction volume.[3]

Incubate: Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours on

ice.[3]
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Quench Reaction: Add the 1 M Tris-HCl, pH 7.5 stock solution to the reaction mixture to a

final concentration of 20-50 mM.[3] For example, add 20 µL of 1 M Tris-HCl to a 1 mL

reaction.

Incubate for Quenching: Incubate for an additional 15 minutes at room temperature to

ensure all unreacted EGS is quenched.[3]

Downstream Processing: The crosslinked and quenched sample is now ready for

downstream analysis, such as SDS-PAGE, mass spectrometry, or immunoprecipitation. For

some applications, removal of excess crosslinker and quenching reagent by dialysis or gel

filtration may be necessary.[2]

Protocol 2: Intracellular Crosslinking for Co-
Immunoprecipitation
This protocol is designed to capture protein-protein interactions within living cells.

Materials:

Cultured cells

Phosphate Buffered Saline (PBS), pH 7.4

EGS crosslinker

Anhydrous DMSO or DMF

Quenching Buffer: 1.5 M Tris-HCl, pH 7.8

Cell lysis buffer (e.g., RIPA buffer)

Protease inhibitors

Procedure:

Cell Preparation: Wash cultured cells twice with ice-cold PBS to remove any amine-

containing media.[10]
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Equilibrate EGS: Allow the vial of EGS to come to room temperature before opening.[2]

Prepare EGS Solution: Immediately before use, prepare a working solution of EGS in PBS

from a stock solution in DMSO or DMF. A final concentration of 0.5 mM EGS is a good

starting point.[10]

Crosslinking: Resuspend the cell pellet in the EGS-containing PBS and incubate for 20-30

minutes at room temperature with gentle agitation.[10][11]

Quench Reaction: Add the 1.5 M Tris-HCl, pH 7.8 stock solution to the cell suspension to a

final concentration of 20 mM and incubate for 5-15 minutes at room temperature.[2][10]

Cell Lysis: Pellet the cells by centrifugation and discard the supernatant.[10] Lyse the cell

pellet with an appropriate lysis buffer containing protease inhibitors.

Clarify Lysate: Centrifuge the lysate at high speed to pellet cellular debris.

Co-Immunoprecipitation: The clarified supernatant containing the crosslinked protein

complexes is now ready for co-immunoprecipitation and subsequent analysis by Western

blotting or mass spectrometry.
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Caption: Experimental workflow for EGS crosslinking and Tris quenching.
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Caption: Chemical reaction of EGS quenching by Tris buffer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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